Cas no 6966-10-5 (3,4-Dimethylbenzyl Alcohol)

3,4-Dimethylbenzyl Alcohol structure

Product Name:3,4-Dimethylbenzyl Alcohol

CAS No:6966-10-5

Molecular Formula:C₉H₁₂O

Molecular Weight:136.19098

MDL:MFCD00004647

CID:47128

PubChem ID:24851319

3,4-Dimethylbenzyl Alcohol Properties

Names and Identifiers

- (3,4-Dimethylphenyl)methanol
- 3,4-Dimethylbenzyl alcohol
- NS00043738
- AI3-21300
- (3,4-Dimethylphenyl)methanol #
- 3,4 dimethylbenzyl alcohol
- 6966-10-5
- UNII-W26FBZ2PXH
- NSC 18728
- AC-7308
- W26FBZ2PXH
- SCHEMBL93048
- NSC-18728
- Benzenemethanol, 3,4-dimethyl-
- EN300-49126
- MFCD00004647
- A22394
- BP-11487
- EINECS 230-175-0
- CS-0044039
- W-104610
- 3,4-Dimethylbenzyl alcoho
- SY005661
- 3,4-dimethyl-Benzenemethanol;Benzenemethanol, 3,4-dimethyl-
- (3,4-Dimethylphenyl);methanol
- 3,4-Dimethylbenzyl alcohol, 99%
- FT-0636317
- AKOS009156942
- DTXSID60219954
- NSC18728
- InChI=1/C9H12O/c1-7-3-4-9(6-10)5-8(7)2/h3-5,10H,6H2,1-2H
- 3,4-Dimethylbenzenemethanol
- 1-(hydroxymethyl)-3,4-dimethylbenzene
- DB-021939
- DTXCID10142445
- CHEBI:231517
- 3,4-DIMETHYLBENZYL ALCOHOL
- +Expand
- MDL： MFCD00004647
- InChIKey： OKGZCXPDJKKZAP-UHFFFAOYSA-N
- Inchi： 1S/C9H12O/c1-7-3-4-9(6-10)5-8(7)2/h3-5,10H,6H2,1-2H3
- SMILES： OCC1=CC=C(C)C(C)=C1

Computed Properties

Exact Mass: 136.08900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 136.088815
Heavy Atom Count: 10
Complexity: 101
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 20.2

Experimental Properties

LogP: 1.79570
PSA: 20.23000
Refractive Index: 1.5270 (estimate)
Boiling Point: 218-221 °C(lit.)
Melting Point: 62-65 °C (lit.)
Flash Point: 218-221℃
Color/Form: Not available
Solubility: Not available
Density: 0.9612 (rough estimate)

3,4-Dimethylbenzyl Alcohol Security Information

WGK Germany：3
Safety Term：S22;S26;S36/37/39
Safety Instruction： S36/37/39-S26-S22
Risk Phrases：R22; R36/37/38
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Sealed in dry,Room Temperature
Risk Phrases： R22;R36/37/38
Signal Word：Warning

3,4-Dimethylbenzyl Alcohol Customs Data

HS CODE：2906299090
Customs Data：

China Customs Code:
2906299090

Overview:

2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3,4-Dimethylbenzyl Alcohol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003IZB-10g	(3,4-Dimethylphenyl)methanol	6966-10-5	98%	10g	$30.00	2024-04-22
A2B Chem LLC	AB63767-1g	3,4-Dimethylbenzyl alcohol	6966-10-5	98%(HPLC)	1g	$17.00	2024-04-19
Aaron	AR003J7N-1g	(3,4-Dimethylphenyl)methanol	6966-10-5	98%	1g	$4.00
abcr	AB147120-1 g	3,4-Dimethylbenzyl alcohol; 97%	6966-10-5		1g	€66.70	2023-05-09
Ambeed	A153236-1g	(3,4-Dimethylphenyl)methanol	6966-10-5	98%	1g	$5.0
Apollo Scientific	OR2548-1g	3,4-Dimethylbenzyl alcohol	6966-10-5	97%	1g	£10.00	2024-07-28
Crysdot LLC	CD12041931-100g	(3,4-Dimethylphenyl)methanol	6966-10-5	97%	100g	$376	2024-07-24
Enamine	EN300-49126-0.05g	(3,4-dimethylphenyl)methanol	6966-10-5	95%	0.05g	$19.0	2023-05-29
eNovation Chemicals LLC	K98390-5g	3,4-Dimethylbenzylalcohol	6966-10-5	97%	5g	$200	2022-05-19
TRC	D477123-50mg	3,4-Dimethylbenzyl Alcohol	6966-10-5		50mg	$ 50.00	2022-06-05

3,4-Dimethylbenzyl Alcohol Synthesis

3,4-Dimethylbenzyl Alcohol Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:6966-10-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:6966-10-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

3,4-Dimethylbenzyl Alcohol Related Literature

1. Electrophilic aromatic substitution. Part 20. The solvolyses in aqueous sulphuric acid of 4-methyl-4-nitrocyclohexa-2,5-dienyl acetate and some of its homologues, and their relevance to the nitration of methylbenzenes

Hugh W. Gibbs,Roy B. Moodie,Kenneth Schofield J. Chem. Soc. Perkin Trans. 2 1978 1145
2. Iodine-catalyzed disproportionation of aryl-substituted ethers under solvent-free reaction conditions

Marjan Jereb,Dejan Vra?i? Org. Biomol. Chem. 2013 11 1978
3. Radical condensation between benzylic alcohols and acetamides to form 3-arylpropanamides

Kobra Azizi,Robert Madsen Chem. Sci. 2020 11 7800
4. An unconventional iron oxide catalyst for 5-hydroxymethylfurfural oxidation to 2,5-diformylfuran

Ajay Kumar,Arvind Singh Chauhan,Rohit Bains,Pralay Das Org. Biomol. Chem. 2023 21 3829

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6966-10-5 (3,4-Dimethylbenzyl Alcohol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:6966-10-5)3,4-Dimethylbenzyl Alcohol

Purity:99%

Quantity:100g

Price($):244.0